Cas no 886-60-2 (1-Phenyl-3-(2-pyridyl)-2-thiourea)

• Product Name: 1-Phenyl-3-(2-pyridyl)-2-thiourea
• CAS No: 886-60-2
• MF: C₁₂H₁₁N₃S
• MW: 229.300840616226
• MDL: MFCD00023430
• CID: 40197
• PubChem ID: 701009
• Update Time: 2025-07-23

1-Phenyl-3-(2-pyridyl)-2-thiourea Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-3-(2-pyridyl)-2-thiourea
• 1-phenyl-3-pyridin-2-ylthiourea
• 1-Phenyl-3-pyridin-2-yl-thiourea
• EINECS 212-951-0
• N-Phenyl-N'-2-pyridylthiourea
• N-Phenyl-N'-pyrid-2-yl-thioharnstoff
• Thiourea,N-phenyl-N'-2-pyridinyl
• N-Phenyl-N′-2-pyridinylthiourea (ACI)
• Urea, 1-phenyl-3-(2-pyridyl)-2-thio- (6CI, 7CI, 8CI)
• 1-Phenyl-3-(2-pyridyl)thiourea
• 1-Phenyl-3-(pyridin-2-yl)thiourea
• 3-Phenyl-1-(2-pyridyl)thiourea
• N,N′-α-Pyridylphenylthiourea
• N-Phenyl-N′-(2-pyridinyl)thiourea
• N-Phenyl-N′-(2-pyridyl)thiourea
• N-Phenyl-N′-α-pyridylthiourea
• NSC 161945
• Thiourea, N-phenyl-N'-2-pyridinyl-
• NSC-830416
• NS00039286
• SMR000282607
• WLN: T6NJ BMYUS&MR
• MFCD00023430
• STK730821
• N-PHENYL-N'-(2-PYRIDYL)THIOUREA
• AI3-63147
• SCHEMBL2634977
• P-2-PTU
• HMS1676N10
• DB-057094
• N-2-pyridyl-N'-phenylthiourea
• AKOS000601667
• 1-(2-Pyridyl)-3-phenylthiourea
• CHEMBL1971338
• 5-22-08-00345 (Beilstein Handbook Reference)
• SR-01000397811
• BRN 0169885
• PHTU
• EN300-11741374
• N-phenyl-N'-(2-pyridinyl)thiourea
• 886-60-2
• 3-phenyl-1-(pyridin-2-yl)thiourea
• BDBM50448192
• NSC-161945
• F0769-0076
• MLS000712840
• SR-01000397811-1
• CS-0314481
• DTXSID40237196
• Oprea1_317238
• AE-848/01008063
• DTXCID40159687
• NSC161945
• BRD-K72676550-001-05-8
• Urea, 1-phenyl-3-(2-pyridyl)-2-thio-
• NSC830416
• Z56791085

• MDL： MFCD00023430
• Inchi： 1S/C12H11N3S/c16-12(14-10-6-2-1-3-7-10)15-11-8-4-5-9-13-11/h1-9H,(H2,13,14,15,16)
• InChI Key： JFHXWMRFXORESD-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NC1C=CC=CN=1

Computed Properties

• Exact Mass: 229.06700
• Monoisotopic Mass: 229.067368
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.3
• Topological Polar Surface Area: 69

Experimental Properties

• Density: 1.341
• Melting Point: 173°C
• Boiling Point: 371 °C at 760 mmHg
• Flash Point: 371 °C at 760 mmHg
• Refractive Index: 1.761
• PSA: 69.04000
• LogP: 3.03650

1-Phenyl-3-(2-pyridyl)-2-thiourea Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 1-Phenyl-3-(2-pyridyl)-2-thiourea

Recent Advances in the Study of 1-Phenyl-3-(2-pyridyl)-2-thiourea (CAS: 886-60-2) in Chemical Biology and Pharmaceutical Research

1-Phenyl-3-(2-pyridyl)-2-thiourea (CAS: 886-60-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic thiourea derivative has demonstrated a range of biological activities, including potential applications in enzyme inhibition, antimicrobial therapy, and anticancer drug development. Recent studies have focused on elucidating its molecular mechanisms of action, optimizing its pharmacological properties, and exploring its therapeutic potential in various disease models.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural-activity relationship of 1-Phenyl-3-(2-pyridyl)-2-thiourea derivatives as potent inhibitors of protein tyrosine phosphatases (PTPs). The research team systematically modified the compound's scaffold and identified several analogs with improved selectivity and potency against PTP1B, a key regulator of insulin and leptin signaling. Molecular docking studies revealed that the thiourea moiety forms critical hydrogen bonds with the active site residues, while the pyridyl group enhances binding affinity through π-π interactions.

In antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported that 1-Phenyl-3-(2-pyridyl)-2-thiourea exhibits remarkable activity against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). The compound was found to disrupt bacterial membrane integrity and inhibit biofilm formation at sub-MIC concentrations. Structure-activity analysis suggested that the presence of both phenyl and pyridyl rings is essential for maintaining antimicrobial efficacy while minimizing cytotoxicity to mammalian cells.

Oncology research has also benefited from investigations into this compound. A 2024 study in Cancer Research demonstrated that 1-Phenyl-3-(2-pyridyl)-2-thiourea can selectively induce apoptosis in certain cancer cell lines by modulating reactive oxygen species (ROS) levels and activating the intrinsic apoptotic pathway. The researchers noted that the compound's thiourea group plays a crucial role in its redox-modulating properties, while the aromatic systems contribute to cellular uptake and target engagement.

Recent advances in synthetic chemistry have enabled more efficient production of 1-Phenyl-3-(2-pyridyl)-2-thiourea and its derivatives. A 2023 paper in Organic Process Research & Development described an improved synthetic route using microwave-assisted synthesis, which reduced reaction times from hours to minutes while maintaining high yields (85-92%). This methodological advancement has facilitated more extensive structure-activity relationship studies and accelerated the compound's development as a potential pharmaceutical lead.

Pharmacokinetic studies published in Xenobiotica (2024) have provided important insights into the absorption, distribution, metabolism, and excretion (ADME) properties of 1-Phenyl-3-(2-pyridyl)-2-thiourea. The compound demonstrated favorable oral bioavailability in rodent models (F = 62%) and showed minimal cytochrome P450 inhibition, suggesting a low potential for drug-drug interactions. However, researchers noted that further optimization may be needed to improve metabolic stability and reduce plasma protein binding.

Looking forward, the unique chemical structure and diverse biological activities of 1-Phenyl-3-(2-pyridyl)-2-thiourea (CAS: 886-60-2) position it as a promising scaffold for drug discovery. Current research efforts are focusing on developing more selective analogs, exploring combination therapies, and investigating its potential in treating metabolic disorders, infectious diseases, and various cancers. The compound's versatility and the growing body of research supporting its pharmacological relevance suggest that it will remain an important subject of study in chemical biology and pharmaceutical sciences in the coming years.